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Compound of Interest

Compound Name: Cinnamyl isobutyrate

Cat. No.: B085773 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical compounds is of paramount importance. This guide provides essential, immediate

safety and logistical information for the handling of Cinnamyl isobutyrate, offering procedural,

step-by-step guidance to ensure a secure laboratory environment.

Cinnamyl isobutyrate is a flavoring and fragrance agent that is also utilized in cosmetics and

pharmaceutical research.[1] While it is generally considered non-hazardous for transport,

proper handling and personal protective equipment are crucial to mitigate risks of irritation and

exposure.[2][3]

Physicochemical and Hazard Information
Understanding the physical and chemical properties of Cinnamyl isobutyrate is fundamental

to its safe handling. Although some sources classify it as a non-hazardous substance, others

indicate it can be harmful if swallowed or inhaled and may cause skin, eye, and respiratory

system irritation.[2][4]
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Property Value

Appearance Colorless to pale yellow liquid[1][5]

Molecular Formula C13H16O2[2][6]

Molecular Weight 204.27 g/mol [2][7]

Boiling Point 254°C to 297°C[1][2][8]

Flash Point > 93.3°C (> 200.0 °F) (Closed Cup)[3]

Specific Gravity 1.006 to 1.009 @ 25°C[5]

Solubility
Almost insoluble in water; soluble in alcohol and

oils[8]

Exposure Limits
ACGIH TLV: 50 ppm (205 mg/m³) TWA; OSHA

PEL: Not established[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Cinnamyl isobutyrate. The following PPE should be utilized:

Eye and Face Protection: Chemical safety goggles are required.[2] In situations where

splashing is possible, a face shield should be worn in addition to goggles.[9][10]

Skin Protection: Chemical-resistant gloves are essential.[2] While the specific glove material

is not always detailed, nitrile rubber is a common recommendation for similar compounds.

[10] Wear a lab coat or other clean, body-covering clothing to prevent skin contact.[2][10] In

case of a significant spill, heavy rubber gloves and rubber boots are recommended.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area.[4] If ventilation is

inadequate or during a large spill, a NIOSH-approved full-face air-purifying respirator is the

minimum requirement.[2] For major incidents, a self-contained breathing apparatus (SCBA)

may be necessary.[2][4]
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Handling:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.

Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoiding Contact: Avoid contact with eyes, skin, and clothing.[2] Do not inhale vapors.[2]

Safe Practices: Wash hands thoroughly after handling.[2] Contaminated clothing should be

removed and washed before reuse.[2]

Storage: Store in a tightly closed container in a cool, dry place away from strong oxidizing

agents.[2][4]

Disposal:

Waste Characterization: Cinnamyl isobutyrate waste should be treated as hazardous

waste.

Disposal Method: The recommended disposal method is to burn the material in a chemical

incinerator equipped with an afterburner and scrubber.[2]

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations.[2] Do not allow the product to enter drains or waterways.[4]

Container Disposal: Empty containers may retain product residue and should be disposed of

in the same manner as the product.[3][7]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Containment: For large spills, stop the flow of material if it can be done without risk. Dike the

spilled material to prevent spreading.[3]

Absorption: Absorb the spill with an inert material such as sand, vermiculite, or earth.[2][3]

Collection: Collect the absorbed material into a suitable, closed container for disposal.[2]

Decontamination: Clean the spill site thoroughly after the material has been removed.[2]

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, administer oxygen.

If not breathing, give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

copious amounts of water for at least 15 minutes. Remove contaminated clothing. If irritation

persists, seek medical attention.[2][4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

removing contact lenses if present. Seek immediate medical attention.[2][4]

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do

NOT induce vomiting. Seek immediate medical attention.[2][4]
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Safe Handling Protocol

Emergency Procedures

Waste Disposal

Preparation
(Eyewash, Safety Shower)

Work in Ventilated Area
(Fume Hood)

Avoid Contact
(Skin, Eyes, Inhalation)

Safe Practices
(Hand Washing)

Proper Storage
(Cool, Dry, Tightly Closed)

Spill Occurs Personnel Exposure

Collect Waste
(Labeled, Closed Container)

Evacuate Area

Contain & Absorb Spill

Dispose of Waste

Decontaminate Area

End: Safe Operations Complete

Inhalation Skin Contact Eye Contact Ingestion

Administer First Aid
(See Protocol)

Seek Medical Attention Chemical Incineration

Regulatory Compliance

Start: Handling Cinnamyl Isobutyrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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